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Introduction and Hazard Identification
Dinoterb (2-tert-Butyl-4,6-dinitrophenol) is a dinitrophenolic compound formerly used as a

contact herbicide.[1] In a laboratory setting, it is classified as a highly toxic substance that

poses significant health risks.[2] Dinoterb is toxic by all routes of exposure, including

inhalation, skin contact, and ingestion, with effects that may be delayed.[3][4] Its primary

mechanism of action involves the uncoupling of oxidative phosphorylation in mitochondria,

which disrupts cellular energy production.[2][5] This document provides essential safety

protocols and handling procedures to minimize exposure and ensure a safe laboratory

environment when working with Dinoterb.

Primary Hazards:

Acute Toxicity: Highly toxic if swallowed or in contact with skin.[2][6]

Organ Toxicity: Can cause damage to the liver, kidneys, and nervous system.[7]

Reproductive Toxicity: May damage fertility or the unborn child.[2][6]
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Eye Damage: Causes serious eye irritation.[6][8]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[6]

Hazard and Physicochemical Data
The following table summarizes key quantitative data for Dinoterb.

Property Value Reference

CAS Number 1420-07-1

Molecular Formula C₁₀H₁₂N₂O₅ [1][5]

Molecular Weight 240.21 g/mol [5]

Physical State Yellow solid [5]

Melting Point
125.5–126.5 °C (257.9–259.7

°F)
[1]

Oral LD₅₀ (Rat) 26 mg/kg [1]

Dermal LD₅₀ (Rabbit) 80 mg/kg

WHO Classification Ib (Highly hazardous) [2]

GHS Hazard Codes
H300, H311, H319, H360D,

H400, H410
[2]

Experimental Protocols & Standard Operating
Procedures (SOPs)
Adherence to the following protocols is mandatory when handling Dinoterb. All procedures

must be performed within a certified chemical fume hood.

Required Personal Protective Equipment (PPE)
A full assessment of PPE is required before any work begins. The minimum required PPE

includes:
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Hand Protection: Chemical-resistant gloves (e.g., Butyl rubber or Nitrile with a minimum

thickness of 15 mil).[9] Always inspect gloves for damage before use and change them

immediately upon contamination.[9]

Eye/Face Protection: ANSI Z87.1 certified safety goggles and a full-face shield must be worn

when handling the solid compound or concentrated solutions.[10][11]

Skin and Body Protection: A chemical-resistant lab coat worn over full-length pants and

closed-toe shoes. A disposable chemical-resistant suit (e.g., Tyvek) should be worn for

procedures with a high risk of splashing or for spill cleanup.[10][12]

Respiratory Protection: For weighing solid Dinoterb or when aerosolization is possible, an

air-purifying respirator with organic vapor cartridges is required.[9][10] A quantitative fit test is

mandatory for all respirator users.[9]

SOP: Preparation of Dinoterb Stock Solution (e.g., 10
mM in DMSO)

Pre-Work Checklist:

Ensure the chemical fume hood is operational and the sash is at the indicated working

height.

Don all required PPE as specified in section 3.1.

Designate a specific work area within the fume hood for handling Dinoterb and label it

clearly.

Prepare a spill kit and have it readily accessible.[13]

Weighing the Compound:

Perform all weighing operations on a tared weigh boat within the chemical fume hood to

prevent inhalation of fine particles.

Use non-sparking tools.[4]
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Carefully transfer the desired amount of solid Dinoterb (e.g., 2.402 mg for 1 mL of 10 mM

solution) into an appropriate vial.

Solubilization:

Add the required volume of solvent (e.g., DMSO) to the vial containing the Dinoterb
powder.

Securely cap the vial.

Mix gently by vortexing or inversion until the solid is completely dissolved.

Labeling and Storage:

Clearly label the vial with the compound name, concentration, solvent, date of preparation,

and appropriate hazard pictograms (e.g., "Toxic," "Reproductive Hazard").

Store the stock solution in a tightly closed container in a designated, secure, and well-

ventilated location away from incompatible materials.[4][8]

SOP: Waste Disposal
All Dinoterb-contaminated materials are considered hazardous waste and must be disposed of

accordingly.

Waste Segregation:

Solid Waste: Collect contaminated PPE (gloves, disposable lab coats), weigh boats, and

pipette tips in a clearly labeled, sealed hazardous waste container.[9]

Liquid Waste: Collect all unused solutions and contaminated solvents in a dedicated, leak-

proof, and clearly labeled hazardous waste container.

Sharps: Contaminated needles or razor blades must be placed in a designated sharps

container for hazardous chemical waste.

Container Management:
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Never mix incompatible waste streams.

Keep waste containers securely closed when not in use.

Do not overfill waste containers.

Final Disposal:

Arrange for waste pickup through your institution's Environmental Health & Safety (EHS)

department or a licensed chemical waste disposal vendor.[9][14]

Follow all local, state, and federal regulations for hazardous waste disposal.[15]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.[16] Effects from

exposure may be delayed for several hours.[3]

Spill Response
Small Spill (<100 mL):

Alert personnel in the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).[3][13]

Collect the absorbed material using non-sparking tools and place it into a labeled

hazardous waste container.[4][9]

Clean the spill area with a suitable solvent, followed by soap and water.[9]

Large Spill (>100 mL):

Evacuate the area immediately.

Alert your institution's emergency response team and EHS department.[9]

Prevent entry into the area.
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First Aid Measures
Skin Contact: Immediately remove all contaminated clothing.[3] Vigorously wash the affected

skin with soap and plenty of water.[3] Seek immediate medical attention.[4]

Eye Contact: Immediately flush eyes with lukewarm water for at least 15 minutes, holding the

eyelids open.[3] Seek immediate medical attention.[6]

Inhalation: Move the victim to fresh air.[3] If breathing is difficult, provide respiratory support.

Seek immediate medical attention.[16]

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water.[4] Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[4]

Visualized Workflows and Mechanisms
Logical Workflow for Safe Handling
The following diagram outlines the required workflow for safely handling Dinoterb in a

laboratory setting, from acquisition to disposal.
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Receiving & Inventory
(Log chemical in database)

Secure Storage
(Cool, dry, ventilated, locked)

Experiment Planning
(Review SOPs, Risk Assessment)

Work Area Preparation
(Fume hood, PPE, Spill Kit)

Handling & Experimentation
(Weighing, preparing solutions)

Decontamination
(Clean equipment & surfaces)

Waste Segregation & Collection
(Labelled, sealed containers)

EHS Waste Disposal
(Scheduled pickup)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Dinoterb.
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Mechanism of Action: Uncoupling of Oxidative
Phosphorylation
Dinoterb disrupts ATP synthesis by acting as a protonophore, transporting protons across the

inner mitochondrial membrane and dissipating the proton gradient necessary for ATP synthase

to function.[5][17]

Mechanism: Uncoupling of Oxidative Phosphorylation
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Caption: Dinoterb uncouples the proton gradient in mitochondria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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